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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and testing

methodologies for N-Valerylglycine-¹³C₂,¹⁵N, a stable isotope-labeled compound crucial for

metabolic research and as an internal standard in quantitative mass spectrometry assays.

Compound Identification and Specifications
N-Valerylglycine-¹³C₂,¹⁵N is a labeled form of N-Valerylglycine, where two carbon atoms and

one nitrogen atom have been replaced with their respective stable isotopes. This isotopic

labeling provides a distinct mass signature, making it an ideal internal standard for dilution

assays.

Table 1: General Product Information
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Parameter Specification

Product Name N-Valerylglycine-¹³C₂,¹⁵N

Synonyms
N-(1-Oxopentyl)glycine-¹³C₂,¹⁵N, N-

Pentanoylglycine-¹³C₂,¹⁵N

Molecular Formula C₅¹³C₂H₁₃¹⁵NO₃

Molecular Weight 162.16 g/mol

Appearance White to Off-White Solid[1]

Solubility Chloroform (Slightly), Methanol (Slightly)[1]

Long Term Storage 4°C[1]

Analytical Data Summary
The following table summarizes the key analytical results from a representative Certificate of

Analysis for N-Valerylglycine-¹³C₂,¹⁵N.

Table 2: Certificate of Analysis - Quantitative Data

Test Specification Result

Purity (HPLC) Report Result 100.00% (at 205 nm)[1]

Isotopic Purity >95% 99.8% (d₀ = 0.01%)[1]

NMR Spectroscopy Conforms to Structure Conforms[1]

Mass Spectrometry Conforms to Structure Conforms[1]

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below. These protocols are

representative and may be adapted based on specific instrumentation and laboratory

requirements.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is used to determine the chemical purity of the compound by separating it from

any potential impurities.

Workflow for HPLC Purity Analysis

Sample Preparation HPLC Analysis Data Analysis

Accurately weigh N-Valerylglycine-¹³C₂,¹⁵N Dissolve in appropriate solvent (e.g., Methanol) Filter the solution Inject sample onto HPLC system Separation on a C18 reverse-phase column Elution with a gradient of mobile phases Detection by UV at 205 nm Integrate peak areas Calculate purity based on the area of the main peak

Click to download full resolution via product page

Caption: Workflow for HPLC Purity Determination.

Instrumentation: A standard High-Performance Liquid Chromatography system equipped

with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually

increasing the percentage of Mobile Phase B to elute the compound and any impurities.

Flow Rate: 1.0 mL/min.

Detection: UV at 205 nm.

Injection Volume: 10 µL.
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Data Analysis: The purity is calculated by dividing the peak area of the main component by

the total peak area of all components, expressed as a percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Conformation
NMR spectroscopy is employed to confirm the chemical structure of the molecule and to

ensure the isotopic labels are in the correct positions.

Logical Flow of NMR Structural Confirmation

Dissolve sample in deuterated solvent (e.g., CDCl₃ or MeOD)

Acquire ¹H NMR Spectrum Acquire ¹³C NMR Spectrum Acquire ¹⁵N NMR Spectrum

Analyze chemical shifts, coupling constants, and peak integrations

Compare spectra with expected structure and reference data

Structure Confirmed

Matches

Structure Not Confirmed

Does Not Match

Click to download full resolution via product page

Caption: NMR Analysis for Structural Confirmation.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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Solvent: Deuterated chloroform (CDCl₃) or Deuterated Methanol (CD₃OD).

Experiments:

¹H NMR: To observe the proton signals and their couplings.

¹³C NMR: To identify the carbon skeleton. The presence of two enriched ¹³C signals will be

a key indicator.

¹⁵N NMR: To confirm the presence and chemical environment of the ¹⁵N label.

Data Analysis: The acquired spectra are compared against the expected chemical shifts and

coupling patterns for N-Valerylglycine. The presence of signals corresponding to the ¹³C and

¹⁵N labels at the expected positions confirms the isotopic labeling.

Mass Spectrometry (MS) for Structural and Isotopic
Purity Confirmation
Mass spectrometry is used to confirm the molecular weight of the compound and to determine

its isotopic purity.

Workflow for MS Isotopic Purity Analysis

Sample Introduction Mass Spectrometry Data Analysis

Prepare a dilute solution of the sample Infuse directly or inject via LC system Ionize the sample (e.g., ESI) Analyze ions in a high-resolution mass analyzer Acquire mass spectrum Determine the mass of the molecular ion Analyze the isotopic distribution Calculate isotopic purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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